Cas no 110729-74-3 (3-hydroxy-5-phenylpent-4-enenitrile)
110729-74-3 structure
Product Name:3-hydroxy-5-phenylpent-4-enenitrile
CAS No:110729-74-3
MF:C11H11NO
MW:173.211142778397
CID:1194931
PubChem ID:10931907
Update Time:2025-04-20
3-hydroxy-5-phenylpent-4-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenenitrile, 3-hydroxy-5-phenyl-, (4E)-
- 3-hydroxy-5-phenylpent-4-enenitrile
- 110729-74-3
- EN300-1868875
-
- Inchi: 1S/C11H11NO/c12-9-8-11(13)7-6-10-4-2-1-3-5-10/h1-7,11,13H,8H2/b7-6+
- InChI Key: WEHZRPSWGSRWCV-VOTSOKGWSA-N
- SMILES: OC(CC#N)/C=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 173.08413
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
- LogP: 1.97438
3-hydroxy-5-phenylpent-4-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868875-0.05g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 0.05g |
$660.0 | 2023-09-18 | ||
| Enamine | EN300-1868875-0.1g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 0.1g |
$691.0 | 2023-09-18 | ||
| Enamine | EN300-1868875-0.25g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 0.25g |
$723.0 | 2023-09-18 | ||
| Enamine | EN300-1868875-0.5g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 0.5g |
$754.0 | 2023-09-18 | ||
| Enamine | EN300-1868875-1.0g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1868875-2.5g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 2.5g |
$1539.0 | 2023-09-18 | ||
| Enamine | EN300-1868875-5.0g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1868875-10.0g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1868875-1g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 1g |
$785.0 | 2023-09-18 | ||
| Enamine | EN300-1868875-5g |
3-hydroxy-5-phenylpent-4-enenitrile |
110729-74-3 | 5g |
$2277.0 | 2023-09-18 |
3-hydroxy-5-phenylpent-4-enenitrile Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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